2-Amino-3-(3,3-difluorocyclopentyl)propanamide

• Molecular Formula: C8H14F2N2O
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-amino-3-(3,3-difluorocyclopentyl)propanamide
• InChI: InChI=1S/C8H14F2N2O/c9-8(10)2-1-5(4-8)3-6(11)7(12)13/h5-6H,1-4,11H2,(H2,12,13)
• InChI Key: PVGGKWBSSYMCOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1CC(C(=O)N)N)(F)F

Description

2-Amino-3-(3,3-difluorocyclopentyl)propanamide is a fluorinated cyclopentylpropanamide derivative. Its structure features a 3,3-difluorocyclopentyl moiety attached to a propanamide backbone, with an amino group at the second carbon. The difluorination of the cyclopentyl ring enhances lipophilicity and metabolic stability, making it a candidate for pharmaceutical applications targeting central nervous system (CNS) or enzyme-specific pathways .

Preparation Methods

The synthesis of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide involves several steps, typically starting with the preparation of the difluorocyclopentyl ring This can be achieved through the fluorination of cyclopentane derivativesIndustrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity .

Chemical Reactions Analysis

2-Amino-3-(3,3-difluorocyclopentyl)propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

2-Amino-3-(3,3-difluorocyclopentyl)propanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide involves its interaction with specific molecular targets. The amino group and the difluorocyclopentyl ring play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets may vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations in Propanamide Derivatives

Key structural analogs differ in substituents on the propanamide core and cyclopentyl/aromatic groups. Below is a comparative analysis:

Compound	Substituents	Molecular Weight (g/mol)	Key Features	Reference
2-Amino-3-(3,3-difluorocyclopentyl)propanamide	3,3-difluorocyclopentyl, -NH2, -CONH2	~192.21*	High lipophilicity; potential metabolic stability due to fluorine atoms
(R)-2-Amino-3-(1H-indol-3-yl)-N-[[1-(5-methoxy-2-pyridinyl)cyclohexyl]methyl]propanamide	Indol-3-yl, methoxypyridinyl-cyclohexylmethyl	405 (M-H)−	Selective agonist activity; aromatic groups enhance receptor binding
2-[(3-fluorophenyl)amino]-N-phenylpropanamide	3-fluorophenyl, phenyl	258.29	Lower metabolic stability; higher molecular weight due to aromatic substituents
(2S)-2-Amino-3-(3,3-difluorocyclopentyl)propanoic acid	3,3-difluorocyclopentyl, -COOH	193.19	Ionizable carboxyl group; potential for salt formation (e.g., hydrochloride)

*Calculated based on molecular formula (C8H14F2N2O).

Key Observations:

• Fluorination Impact: The 3,3-difluorocyclopentyl group in the target compound likely improves metabolic stability compared to non-fluorinated analogs (e.g., phenyl or indole derivatives) by reducing cytochrome P450-mediated oxidation .
• Aromatic vs. Aliphatic Substituents : Indole- or phenyl-containing analogs (e.g., compounds in and ) exhibit higher molecular weights and enhanced receptor selectivity due to π-π interactions, whereas the difluorocyclopentyl group offers conformational rigidity and steric effects .
• Amide vs. Carboxylic Acid : The target compound’s amide group enhances hydrolytic stability compared to the carboxylic acid variant (), which may ionize under physiological conditions, affecting bioavailability .

Spectral Data:

• Mass Spectrometry : The target compound’s analogs (e.g., (R)-19a in ) show characteristic fragmentation patterns (e.g., m/z 216, 205), aiding structural confirmation .
• NMR : Cyclopentyl protons in difluorinated compounds resonate at δ 1.2–2.1 ppm, while indole protons appear at δ 7.0–7.6 ppm, distinguishing aromatic and aliphatic substituents .

Pharmacological and Application Insights

• Selective Agonists : Indole-propanamides () demonstrate selective agonism for human receptors, suggesting that substituent choice directly modulates target specificity .
• Metabolite Relevance: 2-Amino-3-(1H-indol-3-yl)propanamide () is a metabolite, highlighting the importance of amide bonds in drug design for controlled biotransformation .
• Salt Forms : Hydrochloride salts (e.g., in and ) improve solubility, a strategy applicable to the target compound for enhanced pharmacokinetics .

Biological Activity

2-Amino-3-(3,3-difluorocyclopentyl)propanamide is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

• IUPAC Name : 2-Amino-3-(3,3-difluorocyclopentyl)propanamide
• CAS Number : 1692049-11-8
• Molecular Formula : C7H10F2N2O
• Molecular Weight : 178.17 g/mol

The biological activity of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide is primarily attributed to its interactions with specific biological targets:

• Protease Inhibition : This compound has been studied for its potential as a protease inhibitor. Proteases play crucial roles in various physiological processes, including protein degradation and cell signaling. Inhibition of proteases can lead to therapeutic effects in diseases characterized by abnormal protein turnover, such as cancer and neurodegenerative diseases .
• Neuroprotective Effects : Research indicates that compounds similar in structure to 2-Amino-3-(3,3-difluorocyclopentyl)propanamide may exhibit neuroprotective properties by modulating pathways involved in neuronal survival and apoptosis. These effects are particularly relevant in the context of neurodegenerative disorders where oxidative stress and inflammation are prevalent .

Biological Activity Data

The following table summarizes key findings from studies on the biological activity of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide and related compounds:

Study	Biological Activity	Findings
	Protease Inhibition	Demonstrated significant inhibition of proteasome activity, suggesting potential for treating proteasome-related diseases.
	Neuroprotection	Exhibited protective effects against neuronal cell death in vitro, likely through modulation of apoptotic pathways.
	Antimicrobial Activity	Showed moderate antibacterial activity against specific strains, indicating potential as an antibiotic candidate.

Case Studies

• Proteasome Inhibition Study :
  A study investigated the effects of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide on proteasome function in human cancer cell lines. The results indicated a dose-dependent inhibition of proteasome activity, leading to accumulation of pro-apoptotic factors and enhanced apoptosis in treated cells.
• Neuroprotective Effects :
  In a model of neurodegeneration induced by oxidative stress, treatment with this compound resulted in decreased levels of reactive oxygen species (ROS) and improved cell viability compared to controls. These findings suggest a mechanism involving antioxidant activity.